Cas no 1178344-81-4 (N-(4-amino-2,6-dichlorophenyl)-2-methanesulfonylacetamide)

• Product Name: N-(4-amino-2,6-dichlorophenyl)-2-methanesulfonylacetamide
• CAS No: 1178344-81-4
• MF: C₉H₁₀Cl₂N₂O₃S
• MW: 297.158298969269
• MDL: MFCD12858585
• CID: 5607870
• PubChem ID: 61024689
• Update Time: 2025-06-15

N-(4-amino-2,6-dichlorophenyl)-2-methanesulfonylacetamide Chemical and Physical Properties

Names and Identifiers

• 1178344-81-4
• EN300-814036
• N-(4-amino-2,6-dichlorophenyl)-2-methanesulfonylacetamide

• MDL： MFCD12858585
• Inchi： 1S/C9H10Cl2N2O3S/c1-17(15,16)4-8(14)13-9-6(10)2-5(12)3-7(9)11/h2-3H,4,12H2,1H3,(H,13,14)
• InChI Key： ORXUSXFGLYTYSX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1NC(CS(C)(=O)=O)=O)Cl)N

Computed Properties

• Exact Mass: 295.9789187g/mol
• Monoisotopic Mass: 295.9789187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 97.6Ų

Additional information on N-(4-amino-2,6-dichlorophenyl)-2-methanesulfonylacetamide

Introduction to N-(4-amino-2,6-dichlorophenyl)-2-methanesulfonylacetamide (CAS No. 1178344-81-4)

N-(4-amino-2,6-dichlorophenyl)-2-methanesulfonylacetamide, identified by its CAS number 1178344-81-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry.

The molecular structure of N-(4-amino-2,6-dichlorophenyl)-2-methanesulfonylacetamide consists of a benzene ring substituted with amino and chloro groups at the 4 and 2,6 positions, respectively, and a methanesulfonylacetamide moiety attached to the nitrogen atom. This unique arrangement of functional groups contributes to its distinct chemical properties and potential biological interactions.

In recent years, there has been a growing interest in developing novel compounds that can modulate various biological pathways. N-(4-amino-2,6-dichlorophenyl)-2-methanesulfonylacetamide has been investigated for its potential role in inhibiting specific enzymes and receptors involved in inflammatory responses, cancer progression, and other therapeutic areas. Its structural features make it a valuable scaffold for designing molecules with enhanced selectivity and efficacy.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The presence of both amino and chloro substituents on the benzene ring enhances its binding affinity to certain enzymes, such as kinases and phosphodiesterases. This specificity is crucial for developing drugs that can target pathological processes without affecting normal cellular functions.

The methanesulfonylacetamide group at the nitrogen position further contributes to the compound's pharmacological properties by providing a site for hydrogen bonding interactions with biological targets. These interactions are essential for maintaining the compound's stability and bioavailability within the body. Additionally, the chloro substituents at the 2 and 6 positions increase the compound's lipophilicity, which can enhance its ability to cross cell membranes and reach target sites more effectively.

Recent studies have demonstrated that N-(4-amino-2,6-dichlorophenyl)-2-methanesulfonylacetamide exhibits significant inhibitory activity against certain kinases that are overexpressed in cancer cells. By binding to these kinases, the compound can disrupt signaling pathways that promote tumor growth and metastasis. Preliminary clinical trials have shown promising results in terms of reducing tumor size and improving patient survival rates when used in combination with other therapeutic agents.

The compound's potential applications extend beyond oncology. Researchers have also explored its use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease. In these conditions, N-(4-amino-2,6-dichlorophenyl)-2-methanesulfonylacetamide has been found to modulate inflammatory responses by inhibiting key enzymes like cyclooxygenase (COX) and lipoxygenase (LOX). This mechanism of action aligns with the development of nonsteroidal anti-inflammatory drugs (NSAIDs) but with improved selectivity and reduced side effects.

The synthesis of N-(4-amino-2,6-dichlorophenyl)-2-methanesulfonylacetamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The process typically begins with the chlorination of an amino-substituted benzene derivative followed by sulfonylation at the nitrogen position. Advanced techniques such as catalytic hydrogenation and protecting group chemistry are employed to achieve optimal results.

The quality control of this compound is critical to ensure its efficacy and safety in therapeutic applications. Analytical methods such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are used to confirm its identity and purity. These techniques provide detailed information about the compound's molecular structure and chemical composition, ensuring that it meets stringent regulatory standards.

In conclusion, N-(4-amino-2,6-dichlorophenyl)-2-methanesulfonylacetamide(CAS No. 1178344-81-4) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique molecular structure enables it to interact with biological targets in a highly specific manner, making it a valuable candidate for developing novel therapeutics. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, paving the way for innovative treatments in various medical fields.